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Compound of Interest

Compound Name: Norharman-d7

Cat. No.: B13445073

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document has been compiled from publicly available safety information and
data for Norharman and its deuterated analogue, Norharman-d7. A complete Safety Data
Sheet (SDS) for Norharman-d7 was not accessible at the time of writing. The information
provided for the non-deuterated form, Norharman (3-Carboline), is used as a close proxy and
should be treated as indicative. All laboratory work should be conducted under the supervision
of qualified personnel and in accordance with established safety protocols.

Introduction

Norharman-d7 is the deuterated form of Norharman, a B-carboline alkaloid.[1][2] Norharman
itself is a naturally occurring compound found in various plants and is also formed during the
cooking of meat and in tobacco smoke. It is known to exhibit a range of biological activities,
including cytotoxic effects.[3][4] This guide provides a summary of the available safety and
toxicological data to ensure the safe handling and use of Norharman-d7 in a research and
development setting.

Hazard Identification and Classification

Based on the available data for the parent compound, Norharman (3-Carboline), the following
GHS hazard classifications are anticipated for Norharman-d7.

GHS Hazard Statements:

e H302: Harmful if swallowed.[5]
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e H315: Causes skin irritation.[5]

e H319: Causes serious eye irritation.[5]

Pictograms:

e [Irritant[5]

Signal Word:

e Warning[5]

Toxicological Summary

Norharman and its derivatives are known to have cytotoxic properties.[3][4] The primary
toxicological concerns are acute oral toxicity and irritation to the skin and eyes.

Quantitative Toxicological Data

Endpoint Value Species Source

o Harmful if swallowed N
Acute Oral Toxicity Not specified [5]
(H302)

o Causes skin irritation -
Skin Irritation Not specified [5]
(H315)

o Causes serious eye N
Eye Irritation o Not specified [5]
irritation (H319)

Experimental Protocols

While specific experimental protocols for the toxicological testing of Norharman-d7 are not
available, the GHS classifications for the parent compound, Norharman, are typically
determined through standardized OECD (Organisation for Economic Co-operation and
Development) test guidelines.

» Acute Oral Toxicity (OECD 423): This method involves the administration of the test
substance to fasted animals in a stepwise procedure. The starting dose level is selected from
one of four fixed levels. The outcome of the test is the observation of either mortality or
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evident toxicity at one of the dose levels, which then allows for the assignment of the
substance to a specific hazard category.

o Acute Dermal Irritation/Corrosion (OECD 404): This test involves the application of the test
substance to the skin of an animal. The degree of skin irritation is assessed at specified
intervals, and the substance is classified based on the severity and reversibility of the skin
reactions.

e Acute Eye Irritation/Corrosion (OECD 405): This test involves the application of the test
substance to the eye of an animal. The degree of eye irritation is evaluated by scoring
lesions of the conjunctiva, cornea, and iris at specific intervals after application. The
classification is based on the severity and persistence of the observed eye effects.

Handling and Storage

Given the hazardous nature of Norharman-d7, appropriate precautions should be taken during
handling and storage.

o Handling: Use in a well-ventilated area. Avoid contact with skin, eyes, and clothing. Wear
appropriate personal protective equipment (PPE), including gloves, lab coat, and safety
glasses.

o Storage: Store in a tightly sealed container in a cool, dry place.

Emergency Procedures
First Aid Measures:

« |If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or
doctor/physician if you feel unwell.

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention.

 Ifin Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

« If Inhaled: Remove person to fresh air and keep comfortable for breathing.
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Visual Safety Guides

The following diagrams illustrate key safety workflows for handling Norharman-d7.

Personal Protective Equipment (PPE)

Requires P Gloves
Safe Handling Protocol Requires | Lab Coat
Requires

P Safety Glasses

Hazard Identification First Aid Measures

. . If exposure occurs Swallowed:
RE02S el et Rinse mouth, seek medical attention
H315: Causes skin irritation If exposure occurs Skin Contact:
Wash with soap and water
H319: Causes serious eye irritation If exposure occurs . . Eye Contact: . .
Rinse with water, seek medical attention

Click to download full resolution via product page

Hazard ldentification and First Aid Response for Norharman-d7.
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A generalized safe experimental workflow for handling Norharman-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b13445073?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/norharman-d7.html
https://www.scbt.com/p/norharmane-d7
https://cymitquimica.com/products/TR-N700002/nor-harmane-d7/
https://www.pharmaffiliates.com/en/1216503-21-7-nor-harmane-d7-pasti069200.html
https://pubchem.ncbi.nlm.nih.gov/compound/Beta-Carboline
https://www.benchchem.com/product/b13445073#safety-data-sheet-sds-for-norharman-d7
https://www.benchchem.com/product/b13445073#safety-data-sheet-sds-for-norharman-d7
https://www.benchchem.com/product/b13445073#safety-data-sheet-sds-for-norharman-d7
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13445073?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13445073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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